Cas no 2034488-84-9 ((5-Methyl-1-phenyl-1H-pyrazol-4-yl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone)

(5-Methyl-1-phenyl-1H-pyrazol-4-yl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone is a structurally complex heterocyclic compound featuring both pyrazole and triazole moieties linked via a pyrrolidine scaffold. Its design incorporates multiple aromatic and nitrogen-rich functional groups, which may enhance binding affinity in medicinal chemistry applications, particularly in targeting enzymes or receptors where such interactions are critical. The presence of a methanone bridge provides structural rigidity, potentially improving metabolic stability. This compound is of interest in pharmaceutical research for its potential as a scaffold in kinase inhibitors or other biologically active agents. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery.
(5-Methyl-1-phenyl-1H-pyrazol-4-yl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone structure
2034488-84-9 structure
Product Name:(5-Methyl-1-phenyl-1H-pyrazol-4-yl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone
CAS No:2034488-84-9
MF:C23H22N6O
MW:398.460383892059
CID:5378225
Update Time:2025-10-31

(5-Methyl-1-phenyl-1H-pyrazol-4-yl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone Chemical and Physical Properties

Names and Identifiers

    • (5-Methyl-1-phenyl-1H-pyrazol-4-yl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone
    • Inchi: 1S/C23H22N6O/c1-17-21(14-24-29(17)19-10-6-3-7-11-19)23(30)27-13-12-20(15-27)28-16-22(25-26-28)18-8-4-2-5-9-18/h2-11,14,16,20H,12-13,15H2,1H3
    • InChI Key: KAUGIIDZZVXLGH-UHFFFAOYSA-N
    • SMILES: C(C1=C(C)N(C2=CC=CC=C2)N=C1)(N1CCC(N2C=C(C3=CC=CC=C3)N=N2)C1)=O

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 653.3±65.0 °C(Predicted)
  • pka: 0.28±0.70(Predicted)

(5-Methyl-1-phenyl-1H-pyrazol-4-yl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6471-0281-50mg
1-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole
2034488-84-9 90%+
50mg
$160.0 2023-04-25
Life Chemicals
F6471-0281-75mg
1-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole
2034488-84-9 90%+
75mg
$208.0 2023-04-25
Life Chemicals
F6471-0281-2μmol
1-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole
2034488-84-9 90%+
2μl
$57.0 2023-04-25
Life Chemicals
F6471-0281-5μmol
1-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole
2034488-84-9 90%+
5μl
$63.0 2023-04-25
Life Chemicals
F6471-0281-10μmol
1-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole
2034488-84-9 90%+
10μl
$69.0 2023-04-25
Life Chemicals
F6471-0281-20μmol
1-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole
2034488-84-9 90%+
20μl
$79.0 2023-04-25
Life Chemicals
F6471-0281-1mg
1-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole
2034488-84-9 90%+
1mg
$54.0 2023-04-25
Life Chemicals
F6471-0281-2mg
1-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole
2034488-84-9 90%+
2mg
$59.0 2023-04-25
Life Chemicals
F6471-0281-3mg
1-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole
2034488-84-9 90%+
3mg
$63.0 2023-04-25
Life Chemicals
F6471-0281-4mg
1-[1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole
2034488-84-9 90%+
4mg
$66.0 2023-04-25

(5-Methyl-1-phenyl-1H-pyrazol-4-yl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone Related Literature

Additional information on (5-Methyl-1-phenyl-1H-pyrazol-4-yl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone

Introduction to (5-Methyl-1-phenyl-1H-pyrazol-4-yl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone (CAS No. 2034488-84-9)

(5-Methyl-1-phenyl-1H-pyrazol-4-yl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone (CAS No. 2034488-84-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a pyrazole and a triazole moiety, both of which are known for their biological activities. The combination of these functional groups in a single molecule offers a promising platform for the development of novel pharmaceutical agents.

The molecular structure of (5-Methyl-1-phenyl-1H-pyrazol-4-yl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone consists of a pyrazole ring substituted with a methyl and phenyl group at the 5 and 1 positions, respectively. The pyrrolidine ring is functionalized with a triazole moiety, which is itself substituted with a phenyl group. This intricate arrangement of functional groups provides the compound with a high degree of chemical stability and biological activity.

Recent studies have highlighted the potential of (5-Methyl-1-phenyl-1H-pyrazol-4-yl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's disease. Research has shown that compounds containing pyrazole and triazole moieties can exhibit potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, (5-Methyl-1-phenyl-1H-pyrazol-4-yl)[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]methanone has also been investigated for its anti-inflammatory and anti-cancer activities. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for the treatment of inflammatory disorders. Furthermore, preliminary data suggest that it may have selective cytotoxic effects on cancer cells, particularly those derived from solid tumors.

The pharmacokinetic properties of (5-Methyl-1-phenyl-1H-pyrazol-4-y l)[3-(4 - phen yl - 1 H - 1 , 2 , 3 - triaz ol - 1 - yl ) - 1 - pyrroli din yl ] metha none have been extensively studied to evaluate its suitability as a drug candidate. Results indicate that the compound exhibits favorable oral bioavailability and metabolic stability, which are crucial factors for successful drug development. Additionally, it has been shown to have low toxicity in preclinical models, further supporting its potential as a safe and effective therapeutic agent.

The synthesis of (5-Methyl - 1 - phen yl - 1 H - pyra zol - 4 - yl )[3 -(4 - phen yl - 1 H - 1 , 2 , 3 - triaz ol - 1 - yl ) - 1 - pyrroli din yl ] metha none typically involves multi-step reactions that combine organic synthesis techniques such as copper-catalyzed azide–alkyne cycloaddition (CuAAC) and palladium-catalyzed cross-coupling reactions. These methods allow for the precise construction of the desired molecular framework with high yields and purity.

In conclusion, (5-Methyl - 1 - phen yl - 1 H - pyra zol - 4 - yl )[3 -(4 - phen yl - 1 H - 1 , 2 , 3 - triaz ol - 1 - yl ) - 1 - pyrroli din yl ] metha none (CAS No. 2034488–84–9) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.